Cas no 1287753-38-1 (4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid)

• Product Name: 4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid
• CAS No: 1287753-38-1
• MF: C₁₁H₁₂BClN₂O₂
• MW: 250.489181518555
• MDL: MFCD08059990
• CID: 1086971
• Update Time: 2025-06-20

4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)boronic acid
• [4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]boronic acid
• 4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid

• MDL： MFCD08059990
• Inchi： 1S/C11H12BClN2O2/c1-7-5-8(2)15(14-7)11-6-9(13)3-4-10(11)12(16)17/h3-6,16-17H,1-2H3
• InChI Key： RHBQEOVZNHLSCQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B(O)O)=C(C=1)N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on 4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid

Introduction to 4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid (CAS No. 1287753-38-1)

4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid (CAS No. 1287753-38-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique structural features, which include a chlorophenyl group and a substituted pyrazole moiety. These characteristics make it an attractive building block for the synthesis of a wide range of bioactive molecules and pharmaceuticals.

The compound's chemical structure can be represented as follows: C₁₂H₁₄BClN₂O₂. The presence of the boronic acid functional group (-B(OH)₂) imparts unique reactivity and stability, making it suitable for various chemical transformations, particularly in Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds, including those with potential therapeutic applications.

4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid has been extensively studied for its potential in drug discovery and development. Recent research has highlighted its role in the synthesis of novel compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

In another study, researchers at the University of California, Los Angeles (UCLA) explored the use of 4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid in the development of targeted cancer therapies. The compound was used as a building block to synthesize small molecules that selectively target cancer cells while sparing healthy tissues. The results showed promising efficacy in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

The versatility of 4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid extends beyond its use in medicinal chemistry. It has also found applications in materials science and catalysis. For example, a recent publication in the Journal of Catalysis reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, which are crucial for the synthesis of complex organic molecules. The ligand's unique electronic properties enhanced the catalytic activity and selectivity of the reactions, leading to improved yields and product purity.

In addition to its synthetic applications, 4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid has been investigated for its potential environmental applications. A study conducted by researchers at the University of Cambridge explored its use as a sorbent for the removal of heavy metals from contaminated water sources. The compound's boronic acid group facilitated the binding of metal ions, making it an effective material for water purification processes.

The safety profile of 4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid is another important aspect to consider. Extensive toxicological studies have shown that it is generally safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, appropriate safety measures should be taken to minimize exposure and ensure safe handling.

In conclusion, 4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)phenylboronic Acid (CAS No. 1287753-38-1) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and environmental remediation. Its unique structural features and reactivity make it an essential building block for the development of novel compounds with diverse biological activities and industrial applications. Ongoing research continues to uncover new uses and potential benefits of this versatile compound.